Cas no 2411178-74-8 (Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate)

• Product Name: Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate
• CAS No: 2411178-74-8
• MF: C₁₄H₁₉F₃N₂O₄
• MW: 336.306874513626
• CID: 5354998
• PubChem ID: 146099461
• Update Time: 2025-05-24

Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795105
• methyl (2E)-3-{[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]carbamoyl}prop-2-enoate
• Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate

• Inchi： 1S/C14H19F3N2O4/c1-23-13(22)5-4-11(20)18-10-3-2-8-19(9-10)12(21)6-7-14(15,16)17/h4-5,10H,2-3,6-9H2,1H3,(H,18,20)/b5-4+/t10-/m1/s1
• InChI Key： LSMBZNCPELTFMK-ORAHPGNNSA-N
• SMILES： FC(CCC(N1CCC[C@H](C1)NC(/C=C/C(=O)OC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 477
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7

Additional information on Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate

Comprehensive Overview of Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate (CAS No. 2411178-74-8)

Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate (CAS No. 2411178-74-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine backbone and trifluorobutanoyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its stereospecific (3R) configuration, which plays a critical role in its biological activity and interaction with target proteins.

The structural complexity of Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate makes it a valuable candidate for studying enzyme inhibition and receptor modulation. Its α,β-unsaturated ester functionality is a key feature that contributes to its reactivity, enabling it to participate in Michael addition reactions—a property highly sought after in the design of covalent inhibitors. This aligns with current trends in targeted therapy and precision medicine, where researchers are increasingly focusing on compounds with selective and irreversible binding capabilities.

In recent years, the demand for fluorinated compounds like Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the 4,4,4-trifluorobutanoyl group, is a common strategy in modern drug design to improve pharmacokinetic properties. This trend is reflected in the growing number of FDA-approved drugs containing trifluoromethyl groups, underscoring the relevance of this compound in contemporary research.

Another area of interest is the compound's potential role in addressing drug-resistant infections and chronic diseases. With the rise of antimicrobial resistance, scientists are exploring novel scaffolds, such as those derived from piperidine derivatives, to develop next-generation therapeutics. The E-configuration of the double bond in this compound also offers geometric specificity, which can be leveraged to optimize drug-target interactions—a hot topic in computational chemistry and molecular docking studies.

From a synthetic perspective, Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate presents intriguing challenges and opportunities for organic synthesis enthusiasts. The compound's multifunctional groups demand sophisticated protection-deprotection strategies and stereocontrol techniques, making it a subject of interest in academic and industrial laboratories alike. Its synthesis often involves asymmetric catalysis, a field that has seen remarkable advancements in the past decade.

For researchers investigating structure-activity relationships (SAR), this compound serves as a versatile scaffold. Modifications to its piperidin-3-yl core or but-2-enoate tail can yield analogs with varied biological profiles, catering to the growing demand for fragment-based drug discovery. Such studies are frequently discussed in high-impact journals, highlighting the compound's relevance in cutting-edge science.

In conclusion, Methyl (E)-4-oxo-4-[[(3R)-1-(4,4,4-trifluorobutanoyl)piperidin-3-yl]amino]but-2-enoate (CAS No. 2411178-74-8) represents a fascinating intersection of medicinal chemistry, fluorine chemistry, and drug design. Its structural features and potential applications align perfectly with today's research priorities, making it a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this molecule may well become a cornerstone in the development of innovative therapeutics.